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Compound of Interest

Compound Name: 4-(4-Chlorophenoxy)aniline

Cat. No.: B091003

An in-depth analysis of 4-(4-Chlorophenoxy)aniline reveals a compound with significant
applications in chemical synthesis. This technical guide provides researchers, scientists, and
drug development professionals with core information regarding its molecular properties.

Molecular and Physical Properties

The fundamental characteristics of 4-(4-Chlorophenoxy)aniline are summarized below. This
data is essential for its use in experimental and industrial settings.

Property Value Reference
Molecular Formula C12H10CINO [11[2]
Molecular Weight 219.67 g/mol [1][2]

CAS Number 101-79-1 [11[2]
Appearance Brown crystalline solid [1]

Melting Point 96-103 °C [1]

Purity >97% [1]

Storage Temperature 2-8°C

Chemical Structure and Identification
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The structural representation of 4-(4-Chlorophenoxy)aniline is crucial for understanding its
reactivity and interactions. The following diagram illustrates the logical relationship of its key
identifiers.
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Key Identifiers and Properties of 4-(4-Chlorophenoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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